Cas no 61295-42-9 (2-Butanone, 3,3-dimethyl-1-[(2-methyl-3-furanyl)thio]-)

• Product Name: 2-Butanone, 3,3-dimethyl-1-[(2-methyl-3-furanyl)thio]-
• CAS No: 61295-42-9
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 485409
• PubChem ID: 54268626
• Update Time: 2025-04-19

2-Butanone, 3,3-dimethyl-1-[(2-methyl-3-furanyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3,3-dimethyl-1-[(2-methyl-3-furanyl)thio]-
• 3,3-dimethyl-1-(2-methylfuran-3-yl)sulfanylbutan-2-one
• 61295-42-9
• DTXSID30710185
• 3,3-Dimethyl-1-[(2-methylfuran-3-yl)sulfanyl]butan-2-one
• SCHEMBL11816133

• Inchi： 1S/C11H16O2S/c1-8-9(5-6-13-8)14-7-10(12)11(2,3)4/h5-6H,7H2,1-4H3
• InChI Key： RIOJJJNQLTXUHO-UHFFFAOYSA-N
• SMILES： S(C1C=COC=1C)CC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 212.08718
• Monoisotopic Mass: 212.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 30.21